Cas no 1805538-93-5 (3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid
• CAS No: 1805538-93-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4883335
• Update Time: 2025-10-28

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO3/c1-15-7-4(6(10)11)5(9)3(2-12-7)8(13)14/h2,6H,1H3,(H,13,14)
• InChI Key： UBCLYVXSMMWPOQ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CN=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid (CAS 1805538-93-5): A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid (CAS 1805538-93-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique structural features, including a difluoromethyl group and a methoxy substituent on the pyridine ring. Its molecular formula is C₈H₆F₃NO₃, and it exhibits a molecular weight of 221.13 g/mol.

The growing interest in fluorinated pyridine derivatives like 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid stems from their enhanced bioavailability and metabolic stability, making them valuable intermediates in drug discovery. Researchers are increasingly exploring its role in the synthesis of novel bioactive molecules, particularly in the development of antiviral agents and anti-inflammatory compounds. Recent studies highlight its potential in addressing global health challenges, such as emerging infectious diseases.

In the agrochemical sector, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid is gaining attention as a key building block for next-generation crop protection products. Its structural motifs contribute to improved pesticidal activity and environmental compatibility, aligning with the industry's shift toward sustainable agriculture. Companies are investing in its derivatives to develop solutions for resistant pest strains, a pressing concern in modern farming.

The synthesis of 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid typically involves multi-step processes, including halogenation and carboxylation reactions. Advanced techniques like flow chemistry and catalyzed cross-coupling are being employed to enhance yield and purity. Analytical methods such as HPLC and NMR spectroscopy ensure rigorous quality control, meeting the stringent requirements of pharmaceutical applications.

Market trends indicate rising demand for fluorinated pyridine carboxylic acids, driven by their versatility in R&D. The compound's CAS 1805538-93-5 is frequently searched in scientific databases, reflecting its relevance in academic and industrial circles. With patents increasingly covering its derivatives, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid is positioned as a strategic material in innovation pipelines.

From a regulatory perspective, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-5-carboxylic acid complies with major chemical safety guidelines when handled under standard laboratory conditions. Its storage recommendations emphasize protection from moisture and light to maintain stability. Environmental impact assessments classify it as having low bioaccumulation potential, supporting its use in eco-conscious formulations.

Future research directions for CAS 1805538-93-5 include exploring its enantioselective synthesis and derivatization for targeted biological activities. Collaborative efforts between academia and industry aim to unlock its full potential in precision medicine and green chemistry initiatives. As the scientific community addresses challenges like scalable production, this compound continues to inspire innovative applications across disciplines.